(3-aminobutyl)(4-aminobutyl)amine trihydrochloride

• IUPAC Name: 1-N-(4-aminobutyl)butane-1,3-diamine;trihydrochloride
• InChI: InChI=1S/C8H21N3.3ClH/c1-8(10)4-7-11-6-3-2-5-9;;;/h8,11H,2-7,9-10H2,1H3;3*1H
• InChI Key: KAPGJECDSLGNJO-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCCCCN)N.Cl.Cl.Cl
• Molecular Formula: C8H24Cl3N3
• Molecular Weight: 268.7 g/mol

Description

(3-aminobutyl)(4-aminobutyl)amine trihydrochloride, or ABAT, is an organic compound that has a wide range of applications in the scientific research field. It is a colorless, water-soluble compound that is widely used in laboratory experiments for its unique properties. ABAT is a versatile compound, and its uses range from synthesizing compounds to studying biochemical and physiological effects. In

Scientific Research Applications

ABAT has a wide range of applications in the scientific research field. It is used in the synthesis of various compounds, such as polyamides, polyurethanes, and polycarbonates. It is also used in the study of biochemical and physiological effects. It is used in the development of drugs, as it can be used to study the effects of drugs on cells and tissues. Additionally, ABAT is used in the study of drug metabolism and pharmacokinetics, as it can be used to study the absorption, distribution, metabolism, and excretion of drugs.

Mechanism of Action

The mechanism of action of ABAT is still not fully understood, but it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs. It is also believed to have an effect on receptors, and it has been shown to have an effect on the release of neurotransmitters. Additionally, it has been shown to have an effect on the synthesis of proteins and the regulation of gene expression.
Biochemical and Physiological Effects
ABAT has been shown to have a wide range of biochemical and physiological effects. It has been shown to have an effect on the metabolism of drugs, and it has been shown to have an effect on the release of neurotransmitters. Additionally, it has been shown to have an effect on the synthesis of proteins and the regulation of gene expression. It has also been shown to have an effect on the immune system, as it has been shown to have an effect on the production of cytokines.

Advantages and Limitations for Lab Experiments

ABAT has a number of advantages when used in laboratory experiments. It is highly soluble in water, which makes it easy to work with. Additionally, it is a versatile compound, which makes it useful for a variety of applications. However, it does have some limitations. It is a relatively expensive compound, and it is not as widely available as some other compounds. Additionally, it can be toxic in high concentrations, so it should be handled with care.

Future Directions

The potential future directions for ABAT are numerous. It could be used in the development of drugs, as it can be used to study the effects of drugs on cells and tissues. Additionally, it could be used in the study of drug metabolism and pharmacokinetics, as it can be used to study the absorption, distribution, metabolism, and excretion of drugs. It could also be used in the development of medical devices, as it can be used to study the effects of medical devices on cells and tissues. Additionally, it could be used in the study of biochemical and physiological effects, as it can be used to study the effects of various compounds on cells and tissues. Finally, it could be used in the development of diagnostic tests, as it can be used to study the effects of various compounds on cells and tissues.

Synthesis Methods

ABAT can be synthesized using a variety of methods, but the most common method is the reaction of 3-aminobutanol and 4-aminobutanol in the presence of hydrochloric acid. This reaction can be carried out in a single step, where the two components are combined in a reaction vessel and the resulting product is purified by recrystallization. The reaction yields a white, crystalline product that is highly soluble in water.